Cas no 364360-13-4 (5-((4-Methoxyphenoxy)methyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-((4-Methoxyphenoxy)methyl)-1,3,4-thiadiazol-2-amine
• CAS No: 364360-13-4
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 1039770
• PubChem ID: 1089185
• Update Time: 2025-09-21

5-((4-Methoxyphenoxy)methyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-((4-Methoxyphenoxy)methyl)-1,3,4-thiadiazol-2-amine
• 1,3,4-THIADIAZOL-2-AMINE, 5-[(4-METHOXYPHENOXY)METHYL]-
• 5-(4-Methoxy-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine
• 5-[(4-methoxyphenoxy)methyl]-1,3,4-Thiadiazol-2-amine
• 2-amino-5-(4-methoxylphenoxymethyl)-1,3,4-thiadiazole
• 5-({[4-(methyloxy)phenyl]oxy}methyl)-1,3,4-thiadiazol-2-amine
• AC1LLRIK
• CTK7A5203
• Oprea1_487063
• SureCN3738440
• TimTec1_008207
• 2-Amino-5-(4-methoxyphenoxymethylene)-1,3,4-thiadiazole
• 5-(4-methoxyphenoxymethyl)-1,3,4-thiadiazol-2-amine
• AKOS005663479
• 364360-13-4
• SR-01000319930
• AKOS000626964
• 5-[(4-methoxyphenoxy)methyl]-1,3,4-thiadiazol-2(3H)-imine
• BBL029301
• VS-09181
• STL225137
• SCHEMBL3738440
• DTXSID10360203
• STK932022
• WAY-313570
• SR-01000319930-1
• CS-0332582
• HMS1557F01

• MDL： MFCD01346786
• Inchi： 1S/C10H11N3O2S/c1-14-7-2-4-8(5-3-7)15-6-9-12-13-10(11)16-9/h2-5H,6H2,1H3,(H2,11,13)
• InChI Key： BVYNFLPAMUDFSH-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1COC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 237.05733
• Monoisotopic Mass: 237.057198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 130-133 ºC (ethanol )
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 70.26
• LogP: 1.5